Cas no 1315371-28-8 (Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate)

• Product Name: Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate
• CAS No: 1315371-28-8
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 5060841
• Update Time: 2025-10-31

Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate
• Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate

• Inchi： 1S/C13H13FN2O2/c1-3-18-13(17)10-6-16-12-7(2)4-8(14)5-9(12)11(10)15/h4-6H,3H2,1-2H3,(H2,15,16)
• InChI Key： VVAKEOWHVZMVGW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2C(C=1)=C(C(C(=O)OCC)=CN=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate

Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate (CAS No. 1315371-28-8): A Comprehensive Overview

Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate (CAS No. 1315371-28-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its quinoline core with specific functional groups, holds promise in various therapeutic applications, particularly in the development of novel drugs targeting complex diseases.

The molecular structure of Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate consists of a quinoline scaffold substituted with an amino group at the 4-position, a fluoro atom at the 6-position, and a methyl group at the 8-position. Additionally, the presence of a carboxylate ester group at the 3-position enhances its reactivity and versatility in chemical synthesis. This unique arrangement of substituents contributes to its distinct pharmacological properties, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds featuring the quinoline moiety often exhibit potent antimicrobial, antiviral, and anticancer properties. Among these derivatives, Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate has shown particular promise in preclinical studies. Its ability to interact with biological targets at the molecular level suggests potential therapeutic benefits in treating various diseases.

One of the most compelling aspects of Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate is its potential as a scaffold for drug development. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to design analogs with enhanced efficacy and reduced side effects. This flexibility makes it an attractive starting point for synthesizing novel therapeutic agents.

Recent research has focused on leveraging computational methods to predict the biological activity of quinoline derivatives. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to identify promising candidates for experimental validation. These approaches have accelerated the drug discovery process and have highlighted the potential of compounds like Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate as lead molecules for further development.

The fluorine atom at the 6-position of Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate plays a crucial role in its pharmacological profile. Fluorine substitution is a well-known strategy in medicinal chemistry to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. The incorporation of fluorine into this compound likely contributes to its enhanced pharmacokinetic properties, making it more suitable for clinical applications.

In addition to its structural features, Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate has shown interesting interactions with biological targets. Preliminary studies have indicated that it may inhibit certain enzymes and receptors involved in disease pathways. These findings underscore its potential as a therapeutic agent and warrant further investigation into its mechanisms of action.

The carboxylate ester group at the 3-position of this compound provides an additional site for chemical modification. This feature allows for the attachment of various functional groups, enabling the synthesis of diverse derivatives with tailored properties. Such modifications can be crucial in optimizing drug candidates for specific therapeutic applications.

The synthesis of Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and improve efficiency. These advancements have made it possible to produce this compound in sufficient quantities for both research and potential commercial applications.

The growing body of evidence supporting the potential of quinoline derivatives has prompted numerous academic and industrial researchers to explore new synthetic routes and applications. The unique properties of Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate make it a focal point in these efforts. Its development could lead to novel treatments for various diseases, offering hope to patients worldwide.

In conclusion, Ethyl 4-amino-6-fluoro-8-methylquinoline-3-carboxylate (CAS No. 1315371-28-8) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a vital role in addressing unmet medical needs.